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Compound of Interest

Compound Name: Tartaric anhydride

Cat. No.: B14155507

This guide provides essential safety and logistical information for the handling and disposal of
Tartaric anhydride, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance in the laboratory.

Hazard Summary

Tartaric anhydride is a chemical that requires careful handling due to its potential health
hazards. It is classified as causing serious eye damage and skin irritation.[1][2][3] Inhalation of
dust may lead to respiratory irritation.[1][3] Furthermore, as a combustible solid, it can form
explosive dust-air mixtures, particularly if finely ground.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The
following table summarizes the recommended equipment for handling Tartaric anhydride.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b14155507?utm_src=pdf-interest
https://www.benchchem.com/product/b14155507?utm_src=pdf-body
https://www.benchchem.com/product/b14155507?utm_src=pdf-body
https://datasheets.scbt.com/sc-250604.pdf
https://www.echemi.com/sds/diacetyl-l-tartaricanhydride-pid_Rock10180.html
https://www.fishersci.fr/store/msds?partNumber=10438672&countryCode=FR&language=en
https://datasheets.scbt.com/sc-250604.pdf
https://www.fishersci.fr/store/msds?partNumber=10438672&countryCode=FR&language=en
https://datasheets.scbt.com/sc-250604.pdf
https://www.benchchem.com/product/b14155507?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14155507?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Area

Required Equipment

Standards &
Specifications

Rationale

Tightly fitting safety
goggles with side-

Must conform to EN

To prevent contact

with the eyes, as the

Eye/Face ) 166 (EU) or be NIOSH chemical can cause
shields or a face ]
shield. [2][4] (US) approved.[2][5] serious eye damage.
[2][6]
Gloves should be
selected based on
Chemical-resistant frequency and
gloves and impervious  duration of contact. To prevent skin
Skin protective clothing. A Suitable materials irritation from direct

PVC apron is also

recommended.[1][2]

include
polychloroprene,
nitrile rubber, and
butyl rubber.[1]

contact.[1][3]

Respiratory

Not typically required
with adequate
ventilation. If dust is
generated or
exposure limits are
exceeded, a full-face
particulate respirator

is necessary.[2][3]

Use a NIOSH/MSHA
or European Standard
EN 136 approved

respirator.[3]

To prevent inhalation
of dust, which can
cause respiratory tract
irritation.[3][6]

Operational Plan: Step-by-Step Handling Protocol

Following a standardized procedure minimizes risks associated with handling Tartaric

anhydride.

1. Preparation and Engineering Controls:

» Ventilation: Always handle Tartaric anhydride in a well-ventilated area. A chemical fume

hood is recommended to minimize dust inhalation.[5][6][7]
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Safety Equipment: Ensure an eye wash station and safety shower are readily accessible.[1]

[5]

Container Inspection: Before use, check that the container is clearly labeled and free from
leaks.[1] Store in a cool, dry place away from incompatible materials like oxidizing agents,
alcohols, and water.[1][6]

. Handling the Chemical:

Don PPE: Put on all required PPE as detailed in the table above. Gloves should only be
worn on clean hands and inspected for degradation before use.[1][2]

Avoid Dust: Minimize the generation of dust during weighing and transfer.[6][7]

Personal Contact: Avoid all personal contact with the substance, including inhalation.[1]

Hygiene: Wash hands thoroughly with soap and water after handling is complete and before
leaving the lab.[4][5][6]

. Spill Management:

Minor Spills: Immediately clean up all spills. Avoid breathing the dust and prevent contact
with skin and eyes while cleaning.[1]

Major Spills: In the event of a large spill, evacuate personnel from the area and alert
emergency responders.[1][7] Only trained personnel with appropriate PPE should manage
the cleanup.

. First Aid Measures:

Eye Contact: Immediately flush the eyes with fresh, running water for at least 15 minutes,
holding the eyelids open.[1][3] Remove contact lenses if present and easy to do.[2][3] Seek
immediate medical attention.[2][3][6]

Skin Contact: Remove all contaminated clothing immediately.[1] Flush the affected skin and
hair with running water and soap.[1][3]

Inhalation: Move the affected person to fresh air. Keep them warm and at rest.[1][3]
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Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.[1][8]
o Waste Classification: Waste containing Tartaric anhydride is classified as hazardous.[3]

» Containers: Do not dispose of the chemical in drains.[1][9] Collect waste in original or clearly
labeled, sealed containers suitable for hazardous materials.[1][7]

» Disposal: Consult your institution's environmental health and safety office or a licensed
waste management authority to identify a suitable disposal facility.[1] Contaminated
packaging should be disposed of as hazardous waste.[3]

Visualized Workflow for Handling Tartaric Anhydride

The following diagram illustrates the logical steps and decision points for the safe handling and
disposal of Tartaric anhydride.
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Workflow for Safe Handling of Tartaric Anhydride
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Normal Operations Emergency Event

|
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(Hazardous Waste Stream)

Click to download full resolution via product page

Caption: Logical workflow from preparation to disposal for Tartaric Anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
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